Cas no 32685-16-8 (Potassium (Phenylformamido)olate)

• Product Name: Potassium (Phenylformamido)olate
• CAS No: 32685-16-8
• MF: C₇H₆KNO₂
• MW: 175.22634267807
• MDL: MFCD00019945
• CID: 309060
• PubChem ID: 3808331
• Update Time: 2025-11-02

Potassium (Phenylformamido)olate Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-hydroxy-,potassium salt (1:1)
• BENZOHYDROXAMIC ACID POTASSIUM SALT
• BENZOHYDROXAMIC ACID POTASSIUM SALT,MP 175-177DEG
• Benzamide,N-hydroxy-,monopotassium salt
• benzhydroxamic acid potassium salt
• benzohydroxamic acid,K
• benzohydroxamicacid,monopotassiumsalt
• Kalium-benzhydroxamat
• n-hydroxybenzamidepotassiumsalt
• n-hydroxy-benzamidmonopotassiumsalt
• potassium benzhydroxamate
• POTASSIUM BENZOHYDROXAMATE
• EN300-20958
• NSC 140755
• BENZOHYDROXAMICACIDPOTASSIUMSALT
• AKOS000121196
• Benzamide, N-hydroxy-, monopotassium salt
• potassium (phenylformamido)olate
• FT-0639041
• 32685-16-8
• DTXSID6067709
• EINECS 251-153-7
• Benzamide, N-hydroxy-, potassium salt (1:1)
• SCHEMBL11297893
• potassium;N-oxidobenzamide
• Potassium (Phenylformamido)olate

• MDL： MFCD00019945
• Inchi： 1S/C7H6NO2.K/c9-7(8-10)6-4-2-1-3-5-6;/h1-5H,(H-,8,9,10);/q-1;+1
• InChI Key： KNALIXDZFLAJJD-UHFFFAOYSA-N
• SMILES： [K+].O=C(C1C=CC=CC=1)N[O-]

Computed Properties

• Exact Mass: 175.00400
• Monoisotopic Mass: 175.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2A^2

Experimental Properties

• Density: 1.237
• Boiling Point: 327.1°Cat760mmHg
• Flash Point: 201°C
• Refractive Index: 1.578    
• PSA: 52.16000
• LogP: 1.30510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Potassium (Phenylformamido)olate

Potassium (Phenylformamido)olate (CAS No. 32685-16-8): Properties, Applications, and Industry Insights

Potassium (Phenylformamido)olate (CAS No. 32685-16-8) is a specialized chemical compound with unique properties that make it valuable in various industrial and research applications. This potassium salt derivative of phenylformamide has garnered attention due to its versatile reactivity and potential uses in organic synthesis, pharmaceutical intermediates, and material science. As researchers and industries seek more efficient and sustainable chemical solutions, compounds like Potassium (Phenylformamido)olate are increasingly studied for their innovative applications.

The molecular structure of Potassium (Phenylformamido)olate features a phenyl group attached to a formamido moiety, with the potassium ion providing ionic stability. This configuration contributes to its solubility in polar solvents, making it a useful reagent in various chemical reactions. Recent studies have explored its role as a catalyst or intermediate in the synthesis of complex organic molecules, aligning with the growing demand for green chemistry solutions and sustainable synthetic pathways.

In pharmaceutical research, Potassium (Phenylformamido)olate CAS 32685-16-8 has shown promise as a building block for drug development. Its unique chemical properties allow for the creation of novel molecular architectures that could lead to more effective medications. This application is particularly relevant given current global health challenges and the pharmaceutical industry's focus on next-generation therapeutics and precision medicine approaches.

The material science field has also shown interest in 32685-16-8 Potassium (Phenylformamido)olate for its potential in creating advanced functional materials. Researchers are investigating its use in polymer modification and as a component in specialty coatings, where its chemical properties could enhance material performance. These developments align with industry trends toward smart materials and high-performance coatings for various technological applications.

From a commercial perspective, the market for Potassium (Phenylformamido)olate has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers are focusing on improving production processes to meet the increasing demand while maintaining high purity standards. The compound's supply chain dynamics and price trends are topics of interest for industry analysts and procurement specialists.

Quality control and analytical methods for CAS 32685-16-8 have advanced significantly in recent years. Modern techniques such as HPLC, NMR spectroscopy, and mass spectrometry ensure precise characterization of the compound, which is crucial for research and industrial applications. These analytical advancements support the compound's use in high-value applications where purity and consistency are paramount.

Environmental and safety considerations for Potassium (Phenylformamido)olate follow standard chemical handling protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments and the use of appropriate personal protective equipment are recommended. These precautions align with the chemical industry's increasing emphasis on responsible chemical management and workplace safety standards.

Future research directions for 32685-16-8 may explore its potential in emerging fields such as renewable energy technologies or advanced electronics. The compound's unique properties could make it valuable in developing new battery materials or electronic components, areas that are currently receiving significant research investment worldwide. Such applications would position Potassium (Phenylformamido)olate as a contributor to clean energy solutions and technological innovation.

For researchers and industry professionals seeking detailed technical information about Potassium (Phenylformamido)olate CAS No. 32685-16-8, comprehensive datasheets are available from reputable chemical suppliers. These resources typically include specifications, handling guidelines, and application notes to support safe and effective use of this specialized chemical compound in various scientific and industrial contexts.